4-Methyl-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 4-methyl-2-oxo-6-phenyl-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C13H10N2O/c1-9-7-12(10-5-3-2-4-6-10)15-13(16)11(9)8-14/h2-7H,1H3,(H,15,16)
• InChI Key: DIKYSAWZOUGXTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=C1)C2=CC=CC=C2)C#N
• Molecular Formula: C13H10N2O
• DSSTOX Substance ID: DTXSID70384642
• Molecular Weight: 210.23 g/mol
• CAS RN: 4240-97-5

Description

This compound belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring. They have the general structure RNC(=O)R’, where R,R’= benzene.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula: C13H10N2O. The InChI code for this compound is 1S/C13H11NO3/c1-17-13(16)10-7-8-11(14-12(10)15)9-5-3-2-4-6-9/h2-8H,1H3,(H,14,15).

Scientific Research Applications

Chemical Synthesis and Derivatives

4-Methyl-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile serves as a key compound in the synthesis of various chemical derivatives. It has been used to create isoquinoline derivatives, pyrazolo-pyridine derivatives, and pyrido[2,3-d]pyrimidine derivatives (Al-Issa, 2012). These derivatives find applications in multiple domains, including medicinal chemistry and material sciences.

Medicinal Chemistry

This compound has been instrumental in the development of cardiotonic agents, specifically inotropic agents, demonstrating significant positive inotropic activity (Sircar et al., 1987). Such agents are crucial in treating heart failure and other cardiac conditions.

Optical and Electronic Applications

In the field of optical and quantum electronics, derivatives of this compound have been explored for their structural, optical, and diode characteristics. These derivatives exhibit properties relevant to the fabrication of heterojunctions and photosensors, contributing to advancements in electronic and photovoltaic technologies (Zedan, El-Taweel, & El-Menyawy, 2020).

X-ray and Spectroscopic Analysis

The compound and its derivatives have been studied extensively through X-ray and spectroscopic analysis, providing insights into their molecular structures and bonding. These studies are vital for understanding the chemical properties and reactivities of these compounds, which have implications in various scientific research fields (Cetina et al., 2010).

Novel Synthesis Pathways

Research has also focused on developing novel synthesis pathways for this compound and its derivatives. These methods aim to improve the efficiency and yield of the synthesis process, making it more feasible for large-scale production and practical applications (Showalter, Domagala, & Sanchez, 1981).

Safety and Hazards

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